Cas no 916829-28-2 (Methanone,[5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-)

• Product Name: Methanone,[5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-
• CAS No: 916829-28-2
• MF: C₂₅H₂₈F₆N₄O₃S
• MW: 578.570245742798
• CID: 1967281
• Update Time: 2024-12-27

Methanone,[5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,[5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-
• Methanone, [5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-

• Inchi： 1S/C25H28F6N4O3S/c26-24(27,28)15-39(37,38)34-11-8-18(9-12-34)35-22(16-5-6-16)20(13-32-35)23(36)33-10-7-17(14-33)19-3-1-2-4-21(19)25(29,30)31/h1-4,13,16-18H,5-12,14-15H2/t17-/m1/s1
• InChI Key： POFOSQNFEYYFNS-QGZVFWFLSA-N
• SMILES： C(C1=C(C2CC2)N(C2CCN(S(CC(F)(F)F)(=O)=O)CC2)N=C1)(N1CC[C@@H](C2=CC=CC=C2C(F)(F)F)C1)=O

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 646.5±65.0 °C(Predicted)
• pka: 1.88±0.19(Predicted)